Cas no 868969-75-9 (N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868969-75-9
• MF: C₁₈H₁₂Cl₂N₆OS
• MW: 431.2984790802
• CID: 6336243
• PubChem ID: 16801211
• Update Time: 2025-06-08

N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• 868969-75-9
• N-(3,4-dichlorophenyl)-2-{[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• F1835-0390
• N-(3,4-dichlorophenyl)-2-[(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• AKOS024612889
• SR-01000142300-1
• SR-01000142300
• N-(3,4-dichlorophenyl)-2-((3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• AB00676343-01

• Inchi： 1S/C18H12Cl2N6OS/c19-13-2-1-12(9-14(13)20)22-16(27)10-28-17-4-3-15-23-24-18(26(15)25-17)11-5-7-21-8-6-11/h1-9H,10H2,(H,22,27)
• InChI Key： JHRUOBBXENYQMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CSC1C=CC2=NN=C(C3C=CN=CC=3)N2N=1)=O)Cl

Computed Properties

• Exact Mass: 430.0170356g/mol
• Monoisotopic Mass: 430.0170356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Introduction to N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide (CAS No. 868969-75-9)

N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 868969-75-9, represents a convergence of multiple chemical moieties that contribute to its distinct pharmacological profile. The presence of both chloro and sulfanyl substituents in the aromatic ring system, coupled with a triazolo[4,3-b]pyridazine core, suggests a potential for diverse interactions with biological targets.

The molecular structure of N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide is characterized by a complex arrangement of heterocyclic rings and functional groups. The dichlorophenyl moiety at the N-position introduces electrophilic centers that can engage in nucleophilic substitution reactions, while the pyridin-4-yl group provides a hydrogen bond acceptor site. The triazolo[4,3-b]pyridazine scaffold is a known pharmacophore in medicinal chemistry, often associated with kinase inhibition and other enzyme-target interactions.

In recent years, there has been growing interest in the development of novel compounds that incorporate triazolo[4,3-b]pyridazine cores due to their reported bioactivity against various diseases. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are implicated in cancer progression and other inflammatory conditions. The sulfanyl group at the 6-position of the triazolo[4,3-b]pyridazine ring further enhances the compound's potential for biological activity by serving as a hydrogen bond donor and increasing solubility.

The acetamide functionality at the 2-position of the molecule introduces a polar amide group that can interact with biological targets through hydrogen bonding. This feature is particularly relevant in drug design, as amides are frequently found in biologically active molecules due to their ability to form stable hydrogen bonds with amino acid residues in proteins. The combination of these structural elements suggests that N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide may exhibit multiple modes of action upon interaction with biological systems.

Recent studies have highlighted the importance of computational methods in predicting the bioactivity of novel compounds like N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide. Molecular docking simulations have been employed to explore potential binding interactions with target enzymes such as kinases and other therapeutic targets. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding further optimization efforts.

The synthesis of N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the triazolo[4,3-b]pyridazine core followed by functional group transformations to introduce the chloro and sulfanyl substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct complex molecular frameworks efficiently.

The pharmacological evaluation of N-(3,4-dichlorophenyl)-2-{3-(pyridin-4-yl)-1,2,4triazolo[4,3-b]pyridazin-6-ylsulfanyl}acetamide has revealed promising activities against several disease-related targets. In vitro assays have demonstrated inhibitory effects on kinases involved in cancer signaling pathways. Additionally， preliminary studies suggest potential anti-inflammatory properties due to interactions with cyclooxygenase enzymes. These findings underscore the compound's therapeutic relevance and justify further investigation into its mechanisms of action.

The development of novel pharmaceutical agents relies heavily on understanding their structural features and how they interact with biological systems. N-(3， 。